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Compound of Interest

Compound Name: 2,6-Dimethylbenzenethiol

Cat. No.: B089409

For researchers, scientists, and drug development professionals, the safe handling and
disposal of chemicals is paramount. This guide provides a comprehensive, step-by-step
procedure for the proper disposal of 2,6-Dimethylbenzenethiol (CAS 118-72-9), ensuring the
safety of laboratory personnel and the protection of our environment. Adherence to these
protocols is essential for maintaining a safe and compliant research environment.

Essential Safety and Hazard Information

2,6-Dimethylbenzenethiol is a combustible liquid that can cause skin, eye, and respiratory
irritation.[1][2] Before handling, it is crucial to be familiar with its specific hazards and to have
the appropriate personal protective equipment (PPE) readily available.

Quantitative Safety Data Summary
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Property Value Source
CAS Number 118-72-9 [11[3]
Molecular Formula CsH10S [2][3]
Molecular Weight 138.23 g/mol [2][3]
Appearance Liquid

Flash Point 86 °C (186.8 °F) - closed cup

Boiling Point 122 °C at 50 mmHg

Density 1.038 g/mL at 25 °C

Skin Irritant 2, Eye Irritant 2,
o Specific Target Organ Toxicity -
Hazard Classifications ) ) [1][2]
Single Exposure 3 (Respiratory

tract irritation)

Signal Word Warning

Experimental Protocol for Proper Disposal

This protocol details the necessary steps for the safe collection, storage, and disposal of 2,6-
Dimethylbenzenethiol waste.

1. Personal Protective Equipment (PPE) and Engineering Controls:
o Eye and Face Protection: Wear chemical safety goggles and/or a face shield.

o Skin Protection: Use chemically resistant gloves (e.g., nitrile) and a lab coat.[1] Ensure
gloves are inspected for integrity before use.

o Respiratory Protection: All handling of 2,6-Dimethylbenzenethiol should be conducted in a
certified chemical fume hood to minimize inhalation of vapors.[1]

o Emergency Equipment: Ensure an eyewash station and safety shower are easily accessible.

2. Waste Characterization and Segregation:
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Hazardous Waste: 2,6-Dimethylbenzenethiol must be treated as hazardous waste. Do not
dispose of it down the drain or in general trash.[1]

Waste Segregation: Do not mix 2,6-Dimethylbenzenethiol waste with other waste streams
unless explicitly permitted by your institution's Environmental Health and Safety (EHS)
department.

. Waste Collection and Containerization:

Waste Container: Use a designated, leak-proof, and chemically compatible container for
liquid waste. The container should have a secure screw-top cap.

Labeling: Affix a hazardous waste label to the container before adding any waste. The label
must include:

o The full chemical name: "2,6-Dimethylbenzenethiol”
o The associated hazards (e.g., "Combustible," "Irritant™)
o The accumulation start date

Transferring Waste:

o Unused Chemical: Carefully transfer any unwanted or expired 2,6-Dimethylbenzenethiol
into the prepared waste container.

o Contaminated Labware: Collect disposable items such as pipette tips, gloves, and
absorbent paper that are contaminated with 2,6-Dimethylbenzenethiol in a separate,
clearly labeled, sealed bag for solid hazardous waste.

Container Maintenance:
o Keep the waste container closed at all times, except when adding waste.

o Wipe the exterior of the container with a suitable solvent (e.g., isopropanol) to remove any
external contamination. Dispose of the cleaning wipe as solid hazardous waste.

. Temporary Storage:
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o Store the sealed waste container in a designated satellite accumulation area. This area
should be well-ventilated and away from sources of ignition.

5. Final Disposal:

o Contact EHS: Arrange for the disposal of the waste through your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor.[4]

e Regulatory Compliance: Disposal must be conducted in accordance with all local, state, and
federal regulations. The recommended disposal method is often through an industrial
combustion plant.[1]

Disposal Workflow

The following diagram illustrates the logical flow for the proper disposal of 2,6-
Dimethylbenzenethiol.
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Figure 1. Workflow for the proper disposal of 2,6-Dimethylbenzenethiol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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